8-((4-ethylpiperazin-1-yl)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-((4-ethylpiperazin-1-yl)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione, commonly known as ETP-46321, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases.
Scientific Research Applications
- BAS 07401464 has shown promise as an antiviral agent in preclinical studies. Researchers have explored its efficacy against various viruses, including RNA viruses (such as influenza and coronaviruses) and DNA viruses (such as herpesviruses). Mechanistic studies have focused on its impact on viral replication, entry, and protein synthesis .
- Investigations into the compound’s potential as an anticancer agent have revealed interesting findings. BAS 07401464 exhibits selective cytotoxicity against certain cancer cell lines, particularly those with aberrant cell cycle regulation. Researchers are studying its mode of action and exploring combination therapies with existing chemotherapeutic agents .
- BAS 07401464 has been evaluated for its neuroprotective properties. Studies suggest that it may mitigate oxidative stress, reduce neuroinflammation, and enhance neuronal survival. Researchers are investigating its potential in treating neurodegenerative conditions like Alzheimer’s disease and Parkinson’s disease .
- Some research has focused on the cardiovascular effects of BAS 07401464. It appears to modulate vascular tone, improve endothelial function, and reduce oxidative damage. These properties make it a candidate for managing hypertension and preventing atherosclerosis .
- BAS 07401464 has been explored in the context of metabolic disorders such as diabetes and obesity. It may influence glucose metabolism, adipocyte function, and insulin sensitivity. Researchers are investigating its potential as an adjunct therapy for metabolic syndrome .
- The compound’s anti-inflammatory properties have attracted attention. It may suppress pro-inflammatory cytokines and modulate immune cell activity. Ongoing studies aim to understand its impact on autoimmune diseases and chronic inflammatory conditions .
Antiviral Properties
Cancer Research
Neuroprotection and Neurodegenerative Diseases
Cardiovascular Health
Metabolic Disorders
Inflammation and Immune Responses
properties
IUPAC Name |
8-[(4-ethylpiperazin-1-yl)methyl]-1,3-dimethyl-7H-purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N6O2/c1-4-19-5-7-20(8-6-19)9-10-15-11-12(16-10)17(2)14(22)18(3)13(11)21/h4-9H2,1-3H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCJGMCBFTSEOTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC2=NC3=C(N2)C(=O)N(C(=O)N3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.